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Compound of Interest

Methyl 5-bromo-1H-pyrazole-3-
Compound Name:

carboxylate
CAS No.: 1328893-17-9
Cat. No.: B578490

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazole-containing compounds are a cornerstone in medicinal chemistry and drug discovery,
appearing in a wide array of pharmaceuticals due to their diverse biological activities.[1] The
functionalization of the pyrazole core is crucial for modulating the pharmacological properties of
these molecules. Transition metal-catalyzed cross-coupling reactions have emerged as
powerful and versatile tools for the synthesis of functionalized pyrazoles, enabling the
formation of carbon-carbon and carbon-nitrogen bonds with high efficiency and selectivity.[2]
This document provides detailed application notes and experimental protocols for key cross-
coupling reactions involving pyrazole compounds, including Suzuki-Miyaura, Heck,
Sonogashira, and Buchwald-Hartwig reactions, as well as direct C-H functionalization.
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The following diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling
reaction involving a pyrazole substrate.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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